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Compound of Interest

Compound Name: 2-Bromobenzamide

Cat. No.: B1207801

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and melting point of 2-
Bromobenzamide, a key intermediate in organic synthesis and pharmaceutical research. The
document outlines its physical properties, detailed experimental protocols for their
determination, and a visual representation of the analytical workflow.

Core Physicochemical Data

The following table summarizes the key physical and chemical properties of 2-
Bromobenzamide.
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Property Value Reference
Molecular Formula C7HeBrNO [1112][3]
Molecular Weight 200.03 g/mol [4115][6]

Beige or white crystalline
Appearance ] [1112]14]
solid/powder

Melting Point 160-162 °C [3B151I7]
156.0-163.0 °C [1]
160.5 °C [4]
Water Solubility Slightly soluble [2][3][4]

Soluble in common organic
Organic Solvent Solubility solvents such as alcohols, [2]

ethers, and chlorides.

CAS Number 4001-73-4 [1][3][5]

Experimental Protocols

The determination of the melting point and solubility of a compound like 2-Bromobenzamide is
crucial for its identification, purity assessment, and application in chemical synthesis and drug
formulation.[8] Standard laboratory procedures for these measurements are detailed below.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range.[9] The capillary
method using a melting point apparatus is a common and reliable technique.[8][10]

Apparatus:
e Melting point apparatus (e.g., Mel-Temp or similar digital device)[9]

o Capillary tubes (sealed at one end)[11]
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e Mortar and pestle (for sample pulverization)
e Spatula
Procedure:

o Sample Preparation: A small amount of dry 2-Bromobenzamide is placed on a clean, dry
surface. The open end of a capillary tube is pressed into the sample, forcing a small amount
of the solid into the tube.[11] The tube is then inverted and tapped gently to pack the solid
into the sealed end, aiming for a sample height of about 3 mm.[9]

o Apparatus Setup: The capillary tube containing the sample is placed into the heating block of
the melting point apparatus.[11]

e Rapid Determination (Optional but Recommended): To save time, a rapid heating run can be
performed to get an approximate melting point range.[12] The apparatus is heated at a high
rate (e.g., 10-20 °C per minute) to quickly identify the approximate temperature at which the
compound melts.[12]

o Accurate Determination: A fresh sample is prepared. The melting point apparatus is
preheated to a temperature about 15-20 °C below the approximate melting point observed in
the rapid run.[11][12] The heating rate is then reduced to 1-2 °C per minute to allow for
thermal equilibrium between the sample, heating block, and thermometer.[9]

e Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
has turned into a clear liquid is recorded as the end of the melting range.[11] For a pure
compound, this range should be narrow, typically 1-2 °C.[9] Impurities tend to lower and
broaden the melting range.[8][9]

Solubility Determination

Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount
of solvent at a specific temperature. A qualitative assessment is often sufficient for initial
characterization.

Apparatus:
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Small test tubes

Vortex mixer or stirring rod

Graduated pipettes or cylinders

Balance

Procedure:

Sample Preparation: A pre-weighed amount of 2-Bromobenzamide (e.g., 25 mg) is placed
into a small test tube.[13]

e Solvent Addition: A measured volume of the desired solvent (e.g., 0.75 mL of water, ethanol,
or diethyl ether) is added to the test tube in small portions.[13]

¢ Mixing: After each addition of the solvent, the test tube is vigorously shaken or vortexed to
facilitate dissolution.[13] Continuous stirring for a set period, such as 60 seconds, can be
employed for consistency.[14]

» Observation: The mixture is observed to determine if the solid has completely dissolved. If
the solid dissolves, the compound is considered soluble in that solvent under the tested
conditions. If a significant portion of the solid remains undissolved, it is considered insoluble
or slightly soluble.[14]

» Classification: The solubility behavior in different solvents (e.g., water, dilute acid, dilute
base, organic solvents) can help classify the compound based on its functional groups and
polarity, following the principle of "like dissolves like".[15][16][17] For instance, the amide
group in 2-Bromobenzamide allows for hydrogen bonding, contributing to its solubility in
polar organic solvents.[17]

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental procedures for determining
the melting point and solubility of 2-Bromobenzamide.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1207801?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
http://chem.ws/dl-1014/exp12-organics.pdf
http://chem.ws/dl-1014/exp12-organics.pdf
https://www.scribd.com/document/428579355/Expt-1-Solubility-of-Organic-Compounds
https://m.youtube.com/watch?v=XSAIBQ9XbVQ
https://www.solubilityofthings.com/benzamide
https://www.benchchem.com/product/b1207801?utm_src=pdf-body
https://www.solubilityofthings.com/benzamide
https://www.benchchem.com/product/b1207801?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Physicochemical Characterization of 2-Bromobenzamide

Melting Point Deter Solubility Determination

Start: Obtain 2-Bromobenzamide Sample Start: Obtain 2-Bromobenzamide Sample

Prepare Sample in Capillary Tube Weigh 25 mg of Sample

Optional: Rapid Heating for Approximate MP Add 0.75 mL of Solvent (e.g., Water)
Use approx. MP to set start tem

Slow Heating (1-2°C/min) for Precise MP Vigorously Mix/Vortex

Observe and Record Melting Range Observe for Dissolution

End: Melting Point Determined Classify as Soluble or Insoluble

f more solvents to test All solvents tested

Repeat with Other Solvents (e.g., Ethanol, Ether)

End: Solubility Profile Determined
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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